Cas no 54555-76-9 (Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-)

• Product Name: Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-
• CAS No: 54555-76-9
• MF: C₁₈H₃₇NO₅S
• MW: 379.555084943771
• CID: 1593294
• Update Time: 2024-09-11

Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-

• Inchi： 1S/C18H37NO5S/c1-4-5-7-12-17(20)13-10-15-19(25(3,23)24)14-9-6-8-11-16(2)18(21)22/h16-17,20H,4-15H2,1-3H3,(H,21,22)
• InChI Key： QJCFJYQNICBNJE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CCCCCN(CCCC(O)CCCCC)S(C)(=O)=O

Computed Properties

• Exact Mass: 379.23941

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 536.8±60.0 °C(Predicted)
• PSA: 94.91
• pka: 4.80±0.21(Predicted)